Cas no 26524-87-8 (1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide)
26524-87-8 structure
Product Name:1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide
CAS No:26524-87-8
MF:C10H12OS
MW:180.266681671143
CID:288823
PubChem ID:345957
Update Time:2025-04-19
1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide Chemical and Physical Properties
Names and Identifiers
-
- 1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide
- 2,3,4,5-tetrahydro-1λ<sup>4</sup>-benzothiepine 1-oxide
- AC1L83WN
- Homothiachroman-1-oxid
- NSC403934
- SureCN1376881
- tetrahydrobenzothiepine-1-oxide
- OETQCLHKWUINEL-UHFFFAOYSA-N
- 26524-87-8
- NSC-403934
- DTXSID00323403
- SCHEMBL1376881
-
- Inchi: 1S/C10H12OS/c11-12-8-4-3-6-9-5-1-2-7-10(9)12/h1-2,5,7H,3-4,6,8H2
- InChI Key: OETQCLHKWUINEL-UHFFFAOYSA-N
- SMILES: S1(C2C=CC=CC=2CCCC1)=O
Computed Properties
- Exact Mass: 180.06096
- Monoisotopic Mass: 180.061
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 36.3Ų
Experimental Properties
- Density: 1.22
- Boiling Point: 357.3°Cat760mmHg
- Flash Point: 169.9°C
- Refractive Index: 1.626
- PSA: 17.07
- LogP: 2.99620
1-Benzothiepin,2,3,4,5-tetrahydro-, 1-oxide Related Literature
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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